Cas no 1173097-76-1 (U0126-EtOH)

• Product Name: U0126-EtOH
• CAS No: 1173097-76-1
• MF: C₂₀H₂₂N₆OS₂
• MW: 426.558280467987
• MDL: MFCD25977152
• CID: 827808
• Update Time: 2025-05-20

U0126-EtOH Chemical and Physical Properties

Names and Identifiers

• U0126-EtOH
• (2Z,3Z)-2,3-bis[amino-(2-aminophenyl)sulfanylmethylidene]butanedinitrile,ethanol
• U 0126
• CS-0173
• U-0126
• U0126 ethanolate
• U0126-EtOH,U-0126
• 2,3-Bis[amino[(2-aminophenyl)thio]methylene]butanedinitrile ethanol salt
• U0126
• U0126 Ethanol
• (2Z,3Z)-2,3-bis(amino(2-aminophenylthio)methylene)succinonitrile compound with ethanol (1:1)
• UO126
• U0126 monoethanolate
• U0126.EtOH
• MLS006011056
• AOB5257
• C18H16N6S2.C2H6O
• 2776AH
• SMR004702848
• U0126 monoethanolate, >=98% (HPLC), powder
• (2Z,3Z)-Bis{amino[(2-aminophenyl)sulfanyl]methylidene}butanedinitril

• MDL： MFCD25977152
• Inchi： 1S/C18H16N6S2.C2H6O/c19-9-11(17(23)25-15-7-3-1-5-13(15)21)12(10-20)18(24)26-16-8-4-2-6-14(16)22;1-2-3/h1-8H,21-24H2;3H,2H2,1H3/b17-11+,18-12+;
• InChI Key： CFQULUVMLGZVAF-OYJDLGDISA-N
• SMILES： S(/C(=C(\C#N)/C(/C#N)=C(\N)/SC1C=CC=CC=1N)/N)C1C=CC=CC=1N.OCC

Computed Properties

• Exact Mass: 426.13000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• Topological Polar Surface Area: 223

Experimental Properties

• PSA: 222.49000
• LogP: 5.68476

U0126-EtOH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Other Chemical Reagents

Additional information on U0126-EtOH

U0126-EtOH (CAS No. 1173097-76-1): A Potent MEK Inhibitor for Research and Development

U0126-EtOH (CAS No. 1173097-76-1) is a well-characterized and widely used compound in the field of biochemical and pharmaceutical research. This compound, also known as 1,4-Diamino-2,3-dihydro-1,4-dioxo-9,10-anthracenedicarboxylic acid bis(ethyl ester), is a potent and selective inhibitor of mitogen-activated protein kinase kinases (MEKs), specifically MEK1 and MEK2. The inhibition of these kinases plays a crucial role in the regulation of the MAPK/ERK signaling pathway, which is involved in various cellular processes such as proliferation, differentiation, and survival.

The MAPK/ERK pathway is one of the most extensively studied signaling cascades in cell biology. It is activated by a variety of extracellular stimuli, including growth factors, cytokines, and environmental stressors. The activation of this pathway leads to the phosphorylation and activation of extracellular signal-regulated kinases (ERKs), which in turn regulate numerous downstream targets involved in gene expression, cell cycle progression, and apoptosis. U0126-EtOH effectively blocks this pathway by inhibiting the phosphorylation of MEK1/2, thereby preventing the activation of ERKs.

Recent studies have highlighted the therapeutic potential of MEK inhibitors like U0126-EtOH in various diseases. For instance, a study published in *Nature Communications* demonstrated that U0126-EtOH can significantly reduce the proliferation of cancer cells by inhibiting the MAPK/ERK pathway. This finding has important implications for the development of targeted therapies for cancers that are driven by hyperactive MAPK signaling.

In addition to its role in cancer research, U0126-EtOH has also been investigated for its potential in neurodegenerative diseases. A study in *Cell Reports* showed that U0126-EtOH can protect neurons from oxidative stress-induced damage by modulating the MAPK/ERK pathway. This protective effect suggests that MEK inhibitors could be valuable tools in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The use of U0126-EtOH in research is not limited to its direct effects on the MAPK/ERK pathway. It has also been employed as a tool to investigate the cross-talk between different signaling pathways. For example, a study in *Molecular Biology of the Cell* utilized U0126-EtOH to explore the interactions between the MAPK/ERK pathway and other signaling cascades involved in cell migration and invasion. These studies have provided valuable insights into the complex regulatory networks that govern cellular behavior.

The chemical properties of U0126-EtOH make it an ideal compound for both in vitro and in vivo experiments. Its high solubility in ethanol allows for easy preparation and administration, making it suitable for a wide range of experimental conditions. Additionally, its stability under various pH conditions ensures consistent performance across different experimental setups.

In conclusion, U0126-EtOH (CAS No. 1173097-76-1) is a powerful tool for researchers studying the MAPK/ERK signaling pathway and its role in various biological processes. Its potent inhibitory effects on MEK1/2 make it an essential compound for investigating cellular signaling mechanisms and developing targeted therapies for diseases characterized by aberrant MAPK activation. As research continues to uncover new applications for MEK inhibitors, U0126-EtOH remains at the forefront of these advancements.